Tetrachlorocatechol

• IUPAC Name: 3,4,5,6-tetrachlorobenzene-1,2-diol
• InChI: InChI=1S/C6H2Cl4O2/c7-1-2(8)4(10)6(12)5(11)3(1)9/h11-12H
• InChI Key: RRBMVWQICIXSEO-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)O)O
• Molecular Formula: C6H2Cl4O2
• DSSTOX Substance ID: DTXSID4022151
• Molecular Weight: 247.9 g/mol
• CAS No.: 1198-55-6

Description

It is a white solid that results from the degradation of the controversial pesticide pentachlorophenol . This compound is notable for its role as a precursor to the reagent TRISPHAT and its conjugate base functions as a ligand for transition metals .

Scientific Research Applications

Tetrachlorocatechol has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: It is studied for its effects on various biological systems, including its role as an inhibitor of ureases.

Medicine: Research is ongoing into its potential therapeutic applications, particularly in the inhibition of enzymes.

Industry: It is used in the production of pesticides and other industrial chemicals.

Mechanism of Action

Target of Action

Tetrachlorocatechol, an organochlorine compound, primarily targets biomolecules such as DNA, proteins, and membranes . It interacts with these biomolecules, leading to various chemical reactions that can ultimately cause non-repairable damage .

Mode of Action

This compound interacts with its targets through complex formations and redox chemistry . In the presence of heavy metals like iron or copper, it forms stable complexes . When exposed to oxidizing agents, this compound can be oxidized to semiquinone radicals and then to o-benzoquinones . Heavy metals may catalyze these redox reactions .

Biochemical Pathways

The biochemical pathways affected by this compound involve the degradation of aromatic compounds and lignin by microorganisms . The compound can also interact with nucleic acids, causing adduct formation and strand breaks . It can interact with proteins, leading to protein and enzyme inactivation . Furthermore, it can interact with membranes, causing lipid peroxidation and uncoupling .

Pharmacokinetics

It’s known that the substitution of catechol by chlorine atoms prolongs the period of bioaccumulation in living organisms .

Result of Action

The molecular and cellular effects of this compound’s action are significant. Its interactions with DNA, proteins, and membranes can lead to non-repairable damage . This damage can manifest as adduct formation and strand breaks in DNA, inactivation of proteins and enzymes, and lipid peroxidation and uncoupling in membranes .

Action Environment

This compound is frequently found in the effluents of kraft pulp mills, where it is produced by the chlorobleaching of pulp . It is highly toxic to bacteria and higher organisms . Environmental factors, such as the presence of heavy metals and oxidizing agents, can influence its action, efficacy, and stability .

Safety and Hazards

Tetrachlorocatechol is very toxic to aquatic life, causes serious eye damage, and is harmful if swallowed. It is recommended to avoid release to the environment and to wear protective gloves, protective clothing, eye protection, and face protection when handling it.

Biochemical Analysis

Biochemical Properties

Its conjugate base functions as a ligand for transition metals .

Cellular Effects

The toxicity of Tetrachlorocatechol has been evaluated in studies involving common carp, Cyprinus carpio . The mean opercular movement in the fish increased significantly with the increasing dose and time of exposure to this compound, indicating acute respiratory distress .

Molecular Mechanism

It is known that its conjugate base functions as a ligand for transition metals . This suggests that it may interact with metal-containing enzymes or proteins within the cell.

Temporal Effects in Laboratory Settings

It is known that the toxicity of this compound to common carp increases with the dose and time of exposure .

Dosage Effects in Animal Models

In studies involving common carp, the mortality rate showed a significant relationship at different exposure times (24, 48, 72, and 96 hours) in different treatments of this compound .

Metabolic Pathways

It is known that this compound results from the degradation of the pesticide pentachlorophenol .

Transport and Distribution

Given its biochemical properties, it may be transported within the cell via its interaction with transition metals .

Subcellular Localization

Given its biochemical properties, it may localize to areas of the cell where transition metals are present .

Preparation Methods

Synthetic Routes and Reaction Conditions: Tetrachlorocatechol can be synthesized through the chlorination of catechol. The reaction involves the use of chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction typically occurs at room temperature and results in the substitution of hydrogen atoms on the benzene ring with chlorine atoms .

Industrial Production Methods: Industrial production of this compound often involves the same chlorination process but on a larger scale. The reaction conditions are carefully controlled to ensure high yield and purity of the product. The compound is then purified through crystallization or distillation .

Chemical Reactions Analysis

Types of Reactions: Tetrachlorocatechol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form tetrachloro-1,2-benzoquinone.

Reduction: Reduction reactions can convert it back to catechol derivatives.

Substitution: It can undergo nucleophilic substitution reactions where chlorine atoms are replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Sodium hydroxide, ammonia.

Major Products:

Oxidation: Tetrachloro-1,2-benzoquinone.

Reduction: Catechol derivatives.

Substitution: Various substituted catechols depending on the reagent used.

Comparison with Similar Compounds

• Tetrachloro-1,4-benzoquinone
• Tetrachloro-1,2-benzoquinone
• Tetrafluoro-1,4-benzoquinone
• 4,5-Dichlorocatechol

Comparison: Tetrachlorocatechol is unique due to its high degree of chlorination, which imparts distinct chemical properties such as increased reactivity and toxicity. Compared to other chlorinated catechols, it is more effective as an enzyme inhibitor and has a higher potential for industrial applications .

Customer Q & A

Q1: What is the molecular formula and weight of Tetrachlorocatechol?

A1: this compound has the molecular formula C6H2Cl4O2 and a molecular weight of 245.88 g/mol.

Q2: What spectroscopic data is available for this compound?

A2: Various spectroscopic techniques have been employed to characterize TCC. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: [] Provides information on the structure and bonding environment of hydrogen and carbon atoms in the molecule.
• Infrared (IR) Spectroscopy: [] Helps identify functional groups present in TCC based on their characteristic vibrational frequencies.
• Mass Spectrometry (MS): [, ] Used to determine the molecular weight and fragmentation pattern of TCC, aiding in its identification and characterization.

Q3: How does this compound behave in the environment?

A3: TCC is a persistent organic pollutant, meaning it resists environmental degradation and can accumulate in various environmental compartments. Studies have investigated its:

• Release from Contaminated Sediments: Research has shown that TCC binds to particulate matter in sediments, impacting its release and bioavailability. []
• Degradation by Microorganisms: Certain bacterial strains, such as Pseudomonas chlororaphis RW71, can mineralize TCC, breaking it down into less harmful substances. [, ]
• Transformation by Manganese Dioxide: Abiotic degradation of TCC by manganese dioxide has been studied, revealing the formation of various products, including tetrachloro-1,4-hydroquinone, tetrachlorohydroquinone, and dimeric products. [, ]
• Degradation by Pulsed Corona Discharge Plasma: This novel approach has shown promising results in degrading PCP in soil, with TCC identified as one of the intermediate products. []

Q4: What are the environmental concerns associated with this compound?

A4: TCC raises concerns due to its:

• Toxicity: It exhibits toxicity towards various organisms, including bacteria and fish. [, , ]
• Persistence: Its resistance to degradation contributes to its long-term presence in the environment. [, ]
• Bioaccumulation: TCC can accumulate in organisms, potentially leading to adverse effects. []

Q5: How does this compound react with other chemical species?

A5: TCC exhibits diverse reactivity, including:

• Complex Formation with Metals: It readily forms complexes with various metal ions, such as copper, iron, and vanadium. [, , , , , , ]
• Oxidation Reactions: TCC can undergo oxidation by different agents, including enzymes like catechol oxidase. [, , ]
• Nucleophilic Reactions: It can react with nucleophiles, such as pyridine, leading to the formation of pyridinium-catecholate salts. []

Q6: What are the potential applications of this compound?

A6: Despite its environmental concerns, TCC and its derivatives find applications in:

• Biomimetic Chemistry: TCC serves as a ligand in metal complexes that mimic the active sites of enzymes like catechol dioxygenases, providing insights into their catalytic mechanisms. [, , , ]
• Material Science: Metal complexes incorporating TCC have been explored for their potential in electrochromic devices and nonlinear optical materials. [, ]
• Catalysis: Manganese-catecholate complexes, including those derived from TCC, have shown catalytic activity in the reduction of dioxygen to hydrogen peroxide. []

Q7: What is known about the toxicity of this compound?

A7: Studies highlight that:

• Acute Toxicity: TCC exhibits acute toxicity in various organisms, with increasing chlorination generally leading to higher toxicity. [, ]
• Membrane Toxicity: Research suggests that TCC's toxicity may be related to its interaction with cell membranes, potentially causing narcosis or uncoupling of oxidative phosphorylation. []
• Synergistic Toxicity with Sodium Azide: TCC in combination with sodium azide demonstrates a synergistic cytotoxic effect on Escherichia coli, likely due to the formation of reactive oxygen species. [, ]

Q8: How is this compound analyzed in environmental and biological samples?

A8: Various analytical techniques are employed for TCC analysis, including:

• Gas Chromatography (GC): Often coupled with electron capture detection (ECD) or mass spectrometry (MS) for sensitive and selective detection of TCC in complex matrices. [, , , ]
• Liquid Chromatography (LC): Also frequently coupled with MS/MS for improved selectivity and sensitivity in analyzing TCC and its metabolites. [, ]
• Solid Phase Extraction (SPE): Commonly used for sample preparation to extract and concentrate TCC from aqueous matrices prior to analysis. []